![molecular formula C17H22N2O2 B5881126 2-adamantyl(3-nitrobenzyl)amine](/img/structure/B5881126.png)
2-adamantyl(3-nitrobenzyl)amine
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Overview
Description
2-Adamantyl(3-nitrobenzyl)amine, also known as Adanta, is a chemical compound with potential applications in scientific research. It is a derivative of adamantane, a bicyclic organic compound that is widely used in the pharmaceutical industry. Adanta is a relatively new compound, and its synthesis method and mechanism of action are still being studied. In
Mechanism of Action
The exact mechanism of action of 2-adamantyl(3-nitrobenzyl)amine is not fully understood, but it is thought to act as an agonist for the sigma-1 receptor. This receptor is involved in a range of cellular processes, including calcium signaling, lipid metabolism, and protein folding. By binding to the sigma-1 receptor, this compound may modulate these processes and have downstream effects on cellular function.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of voltage-gated potassium channels, and the reduction of oxidative stress. These effects may be mediated through the sigma-1 receptor, although the exact mechanisms are still being studied.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 2-adamantyl(3-nitrobenzyl)amine is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying this protein. Additionally, this compound is relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to interpret some of its effects. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications in animal models.
Future Directions
There are several future directions for research on 2-adamantyl(3-nitrobenzyl)amine. One area of interest is in understanding its mechanism of action more fully, including the downstream effects of sigma-1 receptor activation. Additionally, there is potential for this compound to be used in drug discovery, particularly in the development of new treatments for neurological disorders. Finally, more studies are needed to understand the in vivo effects of this compound, including its pharmacokinetics and potential side effects.
In conclusion, this compound is a promising compound with potential applications in a range of scientific research areas. Its high affinity for the sigma-1 receptor makes it a useful tool for studying this protein, and its relatively simple synthesis method makes it accessible to a wide range of researchers. While there are still many unanswered questions about this compound's mechanism of action and potential applications, it is clear that this compound has the potential to be a valuable tool in scientific research.
Synthesis Methods
The synthesis of 2-adamantyl(3-nitrobenzyl)amine involves the reaction of 2-adamantanone with 3-nitrobenzyl chloride in the presence of a base such as potassium carbonate. This reaction produces this compound as a yellow solid, which can be purified by recrystallization. The yield of this reaction is typically around 50-60%, and the purity of the final product can be confirmed using techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
2-adamantyl(3-nitrobenzyl)amine has potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. One of the primary uses of this compound is as a ligand for the sigma-1 receptor, which is a protein that is involved in a range of cellular processes. This compound has been shown to bind to the sigma-1 receptor with high affinity, making it a useful tool for studying the function of this protein.
properties
IUPAC Name |
N-[(3-nitrophenyl)methyl]adamantan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c20-19(21)16-3-1-2-11(9-16)10-18-17-14-5-12-4-13(7-14)8-15(17)6-12/h1-3,9,12-15,17-18H,4-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGFCOZMYLMLJQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C3NCC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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